Cas no 1804079-67-1 (7-(Chloromethyl)-2-methoxybenzo[d]oxazole)

• Product Name: 7-(Chloromethyl)-2-methoxybenzo[d]oxazole
• CAS No: 1804079-67-1
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 4818123
• Update Time: 2025-06-09

7-(Chloromethyl)-2-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(Chloromethyl)-2-methoxybenzo[d]oxazole

• Inchi： 1S/C9H8ClNO2/c1-12-9-11-7-4-2-3-6(5-10)8(7)13-9/h2-4H,5H2,1H3
• InChI Key： CWMOVGRNZWODGV-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=1OC(=N2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 35.3

Additional information on 7-(Chloromethyl)-2-methoxybenzo[d]oxazole

Introduction to 7-(Chloromethyl)-2-methoxybenzo[d]oxazole (CAS No. 1804079-67-1)

7-(Chloromethyl)-2-methoxybenzo[d]oxazole (CAS No. 1804079-67-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzo[d]oxazoles, which are characterized by a benzene ring fused with an oxazole ring, and it features a chloromethyl and a methoxy substituent. These functional groups contribute to its reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chloromethyl group in 7-(Chloromethyl)-2-methoxybenzo[d]oxazole is particularly noteworthy due to its electrophilic nature, which allows it to participate in various substitution reactions. This property makes the compound an excellent starting material for the synthesis of derivatives with diverse functionalities. For instance, the chloromethyl group can be readily converted into other functional groups such as amines, ethers, or sulfides through nucleophilic substitution reactions. This versatility is crucial in the development of new pharmaceuticals and advanced materials.

The methoxy substituent on the benzene ring also plays a significant role in the compound's properties. Methoxy groups are known to enhance the lipophilicity of molecules, which can improve their bioavailability and cell membrane permeability. This characteristic is particularly important in drug design, where optimizing the pharmacokinetic properties of a compound is essential for its therapeutic efficacy. Additionally, the methoxy group can influence the electronic properties of the molecule, affecting its reactivity and stability.

In the context of medicinal chemistry, 7-(Chloromethyl)-2-methoxybenzo[d]oxazole has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that benzo[d]oxazoles exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of benzo[d]oxazoles demonstrated potent antiproliferative activity against various cancer cell lines. The chloromethyl and methoxy groups in 7-(Chloromethyl)-2-methoxybenzo[d]oxazole were found to enhance these activities by improving the compound's stability and target specificity.

Beyond its applications in medicinal chemistry, 7-(Chloromethyl)-2-methoxybenzo[d]oxazole has also been investigated for its potential use in materials science. The unique electronic and optical properties of benzo[d]oxazoles make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of the chloromethyl and methoxy groups can be tailored to optimize these properties, leading to improved device performance. A study published in Advanced Materials in 2020 highlighted the use of benzo[d]oxazoles as electron-transporting materials in OLEDs, where they exhibited high efficiency and long operational lifetimes.

The synthesis of 7-(Chloromethyl)-2-methoxybenzo[d]oxazole typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include aromatic substitution reactions followed by functional group transformations. For instance, one approach involves starting from 2-methoxyphenol and reacting it with chloroacetyl chloride to form an intermediate, which is then cyclized under appropriate conditions to yield the desired product. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of these reactions.

In terms of safety and handling, while 7-(Chloromethyl)-2-methoxybenzo[d]oxazole is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be provided to minimize exposure risks.

In conclusion, 7-(Chloromethyl)-2-methoxybenzo[d]oxazole (CAS No. 1804079-67-1) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure, featuring a chloromethyl and methoxy substituent on a benzo[d]oxazole scaffold, provides it with valuable properties that can be leveraged for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, making it an exciting area of study for scientists and researchers worldwide.